Cas no 223562-51-4 (Pyridine,3-(1-propyn-1-yl)-)

• Product Name: Pyridine,3-(1-propyn-1-yl)-
• CAS No: 223562-51-4
• MF: C₈H₇N
• MW: 117.147881746292
• CID: 244578
• PubChem ID: 11194321
• Update Time: 2025-04-19

Pyridine,3-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-(1-propyn-1-yl)-
• Pyridine, 3-(1-propynyl)- (9CI)
• 3-Allylbenzoate
• 3-Allyl-benzoesaeure
• 3-allylbenzoic acid
• m-Allyl-benzoesaeure
• SCHEMBL965118
• 223562-51-4

• Inchi： 1S/C8H7N/c1-2-4-8-5-3-6-9-7-8/h3,5-7H,1H3
• InChI Key： GNPRXXGKEWSOHB-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#CC)C=1

Computed Properties

• Exact Mass: 117.05800
• Monoisotopic Mass: 117.057849228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 1.45300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives